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CAS No.: 63718-65-0

Cat. No.: S696831

Synthesis Method and Formulation

The following table summarizes the key information from a patent that describes a preparation method for an

ammonium nonanoate herbicide in the form of an emulsion in water [1].

Aspect Details

Patent CN111406749A, assigned to Shanghai Wanlihua Biotech [1].

Overall Objective To create a plant-sourced, rapid-acting, environmentally friendly herbicide with
enhanced permeability [1].

Reaction A two-step neutralization reaction between nonanoic acid (pelargonic acid) and
Overview ammonia water (aqueous ammonia) [1].

Raw Materials & Nonanoic acid and ammonia water are used in a mass ratio range of 1:0.5 to
Ratio 1:1.5[1].

Reaction Approximately 60°C [1].

Temperature
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Aspect Details

Final pH of pH 8 [1].
Reaction System

Formulation Emulsifier, preservative (e.g., potassium sorbate), penetrating agent (e.g.,

Additives agricultural organic silicon), thickener (e.g., magnesium aluminum silicate), and
antifreeze (e.g., glycerol) [1].

The workflow for the synthesis and formulation process described in the patent can be visualized as follows:
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Diagram of the two-step synthesis and formulation process for ammonium nonanoate emulsion.

Insights for Researchers

e Chemical Background: Ammonium nonanoate (or ammonium pelargonate) is the ammonium salt
of nonanoic acid. It is a broad-spectrum, non-systemic contact herbicide with no soil activity, meaning
it only affects plant tissues it directly contacts and does not translocate through the plant's vascular
system [2].

¢ Source of Raw Materials: The patent emphasizes the use of plant-source pelargonic acid mother
liquor as a raw material, which is a key point for developing "green” or bio-based agrochemicals [1].
Other commercial sources may derive nonanoic acid from animal fats, such as beef tallow [3].

¢ Mechanism of Action: While not related to synthesis, understanding the mode of action is crucial for
application. Ammonium nonanoate works as a contact herbicide by disrupting plant cell
membranes, leading to rapid cell collapse and desiccation of the foliage, often within hours of
application [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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and-ammonia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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